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Compound of Interest

Compound Name: H-Leu-His-Leu-OH

CAS No.: 126828-33-9

Cat. No.: B165936

Get Quote

The tripeptide H-Leu-His-Leu-OH, composed of Leucine, Histidine, and Leucine, represents a

fascinating subject for structural analysis due to the unique combination of its constituent amino

acids. It features hydrophobic, nonpolar leucine residues flanking a central, basic histidine

residue with its functionally critical imidazole ring[1]. This arrangement imparts specific

physicochemical characteristics that govern its biological activity, stability, and analytical

behavior. Leucine is a well-known activator of the mechanistic target of rapamycin (mTOR)

pathway, crucial for protein synthesis, while histidine plays a vital role in enzymatic catalysis

and pH buffering[1][2][3]. Understanding the precise primary sequence and conformational

landscape of H-Leu-His-Leu-OH is therefore paramount for its application in drug

development, nutritional science, and biochemical research.

This guide provides a comprehensive framework for the structural elucidation of H-Leu-His-
Leu-OH, moving from foundational physicochemical characterization to definitive primary

structure confirmation and considerations for higher-order structure. The methodologies

described are grounded in the principles of self-validation, ensuring robust and reproducible

results.
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Chapter 1: Foundational Physicochemical
Characterization
A thorough understanding of a peptide's fundamental properties is the bedrock of any

successful analytical strategy. These properties dictate the choice of chromatographic

conditions, mass spectrometry ionization methods, and NMR solvents.

In Silico Property Estimation
Prior to any benchwork, key parameters for H-Leu-His-Leu-OH can be calculated. These

values provide a theoretical baseline for experimental design.
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Property Calculated Value Significance for Analysis

Molecular Formula C₁₈H₃₁N₅O₄ Defines the exact mass.

Average Molecular Weight 397.48 g/mol
Used for calculating

concentrations.

Monoisotopic Mass 397.23795 Da

The primary target for high-

resolution mass spectrometry

(MS).

Isoelectric Point (pI) ~7.82 (Estimated)

Guides selection of ion-

exchange chromatography

(IEX) and MS ionization

polarity. The pI is estimated by

averaging the pKa of the N-

terminus (~9.6) and the

Histidine side chain (~6.0)[4]

[5].

Hydrophobicity High

The two terminal leucine

residues make the peptide

relatively hydrophobic,

suggesting Reversed-Phase

High-Performance Liquid

Chromatography (RP-HPLC)

will be an effective separation

technique.

The Causality of Analytical Choices
The calculated properties directly inform our experimental approach. The high hydrophobicity

makes RP-HPLC the logical first step for purity assessment and purification. The calculated

monoisotopic mass is the specific target (m/z) we will seek in our initial mass spectrometry

scans. The pI, being slightly basic, suggests that in a typical acidic mobile phase for RP-HPLC

(e.g., pH 2-3), the peptide will be positively charged ([M+H]⁺, [M+2H]²⁺), making positive ion

mode electrospray ionization (ESI) the optimal choice for MS detection.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 17 Tech Support

https://www.masterorganicchemistry.com/2023/02/09/isoelectric-point-calculation/
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/protein-biology/protein-structural-analysis/amino-acid-reference-chart
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chapter 2: Purity Assessment and Separation by
RP-HPLC
High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity

of synthetic peptides and for their purification[6]. For H-Leu-His-Leu-OH, its hydrophobic

nature makes RP-HPLC an ideal technique[7][8].

Rationale for Method Selection
The choice of a C18 stationary phase is driven by the hydrophobic leucine residues, which will

interact strongly with the alkyl chains of the column packing, allowing for effective separation

from more polar impurities (e.g., scavengers from synthesis, deletion sequences). A gradient

elution, starting with a high aqueous component and increasing the organic solvent

(acetonitrile), is necessary to first elute polar impurities and then the peptide itself as the

solvent strength increases[9]. Trifluoroacetic acid (TFA) is used as an ion-pairing agent; it

protonates the peptide and masks interactions with free silanol groups on the silica-based

column, resulting in sharper peaks and improved resolution.

Detailed Experimental Protocol: RP-HPLC Analysis
System Preparation:

HPLC System: A standard analytical HPLC system with a UV detector.

Column: C18 silica-based column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water.

Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile.

System Equilibration: Equilibrate the column with 95% Mobile Phase A and 5% Mobile

Phase B for at least 15 minutes at the initial flow rate.

Sample Preparation:

Dissolve the lyophilized H-Leu-His-Leu-OH powder in Mobile Phase A to a concentration

of 1 mg/mL.
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Filter the sample through a 0.22 µm syringe filter to remove any particulates.

Chromatographic Run:

Injection Volume: 10 µL.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 214 nm and 280 nm. The peptide bond absorbs strongly at ~214

nm, providing a sensitive measure of all peptide content. The imidazole ring of histidine

has a weak absorbance at 280 nm.

Gradient Program:

Time (min) % Mobile Phase B

0 5

25 65

27 95

30 95

31 5

| 35 | 5 |

Data Analysis & Self-Validation:

The primary peak corresponds to the H-Leu-His-Leu-OH peptide.

Purity is calculated as the area of the main peak divided by the total area of all peaks

detected at 214 nm.

A purity level of ≥95% is typically required for subsequent structural and biological assays.

The presence of TFA from purification can affect the net weight of the peptide[10].
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Chapter 3: Primary Structure Elucidation by Mass
Spectrometry
Mass spectrometry is the definitive technique for confirming the molecular weight and amino

acid sequence of a peptide[11]. A tandem mass spectrometry (MS/MS) approach is essential

for sequencing[12].

Overall Analytical Workflow
The workflow integrates HPLC for sample introduction and separation with mass spectrometry

for detection and fragmentation, providing a robust, self-validating system.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 17 Tech Support

https://en.biotech-pack.com/brief-dipeptide-and-tripeptide-ms-detection.html
https://pubs.acs.org/doi/abs/10.1021/ac500109y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

LC-MS/MS System

Data Analysis

Dissolve & Filter
H-Leu-His-Leu-OH

RP-HPLC Separation
(Purity Check)

Electrospray Ionization
(Positive Mode)

Eluent Stream

MS1 Scan
(Confirm Parent Ion Mass)

Collision-Induced Dissociation
(Fragmentation)

Isolate [M+H]⁺

MS2 Scan
(Detect Fragment Ions)

De Novo Sequencing
(Match b- & y-ions)

Confirm Primary Structure:
H-Leu-His-Leu-OH

Click to download full resolution via product page

Caption: Overall workflow for the structural confirmation of H-Leu-His-Leu-OH.
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Protocol 1: MS1 Scan for Parent Ion Confirmation
Instrumentation: An HPLC system coupled to a high-resolution mass spectrometer (e.g., Q-

TOF or Orbitrap) via an ESI source.

Ionization Mode: Positive ion mode.

MS1 Scan Range: m/z 100-1000.

Procedure: Inject the purified peptide via the HPLC system. As the peptide elutes, the mass

spectrometer will detect the protonated molecular ions.

Expected Result & Validation: A prominent peak should be observed at m/z 398.2452,

corresponding to the [M+H]⁺ ion of H-Leu-His-Leu-OH (Monoisotopic Mass: 397.23795 Da).

A smaller peak at m/z 199.6262 corresponding to the [M+2H]²⁺ ion may also be present due

to the basicity of the N-terminus and the histidine residue. Confirmation of this exact mass

provides high confidence in the elemental composition.

Protocol 2: MS/MS for de Novo Sequencing
Procedure: The mass spectrometer is programmed to isolate the [M+H]⁺ precursor ion (m/z

398.2452) and subject it to collision-induced dissociation (CID) with an inert gas (e.g., argon

or nitrogen).

Fragmentation Principle: CID provides energy to the peptide backbone, causing it to

fragment at the amide bonds. This generates a predictable series of fragment ions known as

b-ions (containing the N-terminus) and y-ions (containing the C-terminus).

Data Analysis: The resulting MS/MS spectrum is analyzed to identify the series of b- and y-

ions. The mass difference between consecutive ions in a series corresponds to the mass of

a specific amino acid residue, allowing the sequence to be read directly from the spectrum.

Predicted Fragmentation Pattern
The fragmentation of the peptide bond is a key validation step. The expected major fragments

for H-Leu-His-Leu-OH are detailed below.
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Caption: Predicted b- and y-ion fragmentation sites for H-Leu-His-Leu-OH.

Table of Predicted Fragment Ions:
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Ion Type Sequence Calculated m/z ([M+H]⁺)

b₁ Leu 114.0913

b₂ Leu-His 251.1502

y₁ Leu 132.0917

y₂ His-Leu 269.1659

Matching the experimentally observed fragment masses to this theoretical table provides

definitive confirmation of the H-Leu-His-Leu-OH primary structure.

Chapter 4: Conformational Analysis by NMR
Spectroscopy
While a short, linear peptide like H-Leu-His-Leu-OH is highly flexible in solution, Nuclear

Magnetic Resonance (NMR) spectroscopy can provide valuable insights into its average

conformation, verify the amino acid composition, and confirm connectivity.

Rationale and Experimental Choices
A combination of 1D and 2D NMR experiments is required. A ¹H NMR spectrum provides a

fingerprint of all protons in the molecule[13]. 2D experiments like COSY (Correlation

Spectroscopy) are essential to establish proton-proton couplings within each amino acid

residue, while TOCSY (Total Correlation Spectroscopy) can reveal the entire spin system of

each residue. A NOESY (Nuclear Overhauser Effect Spectroscopy) experiment can identify

protons that are close in space (<5 Å), providing crucial conformational constraints. Deuterated

water (D₂O) is a common solvent, but to observe the exchangeable amide protons,

experiments should also be run in a mixed solvent like 90% H₂O / 10% D₂O.

Experimental Protocol: NMR Analysis
Sample Preparation: Dissolve ~2-5 mg of highly pure (≥98%) H-Leu-His-Leu-OH in 500 µL

of D₂O or 90% H₂O/10% D₂O. Adjust pH as needed with dilute DCl or NaOD.

Data Acquisition:
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Spectrometer: A high-field NMR spectrometer (e.g., 600 MHz or higher) for optimal

resolution.

1D ¹H Spectrum: Acquire a standard proton spectrum to identify the chemical shifts of all

protons.

2D ¹H-¹H COSY: Acquire a COSY spectrum to identify scalar-coupled protons (e.g., Hα to

Hβ in each residue).

2D ¹H-¹H TOCSY: Acquire a TOCSY spectrum with a mixing time of ~80 ms to correlate all

protons within each amino acid's spin system. This will clearly distinguish the two leucine

spin systems from the histidine spin system.

2D ¹H-¹H NOESY: Acquire a NOESY spectrum (mixing time ~200-400 ms) to identify

through-space correlations, which can indicate turns or preferred conformations.

Data Interpretation and Validation:

The distinct chemical shifts of the histidine imidazole protons (C2-H and C4-H) will be

clearly identifiable.

The two leucine residues will have distinct but similar spin systems. NOESY correlations

between the Hα of one residue and the amide proton (NH) of the next (Hα(i) to NH(i+1))

can help confirm the sequence.

The pH titration of the sample while monitoring the histidine imidazole proton chemical

shifts can be used to experimentally determine the pKa of the histidine side chain,

validating its microenvironment.

Chapter 5: Biological Context and Proteolytic
Stability
The structure of H-Leu-His-Leu-OH directly influences its biological function and stability.

Small peptides can be susceptible to degradation by proteases in biological systems, which is

a critical consideration for therapeutic applications[14][15].
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Potential Biological Roles: Di- and tripeptides are recognized as having important biological

functions and can serve as disease biomarkers[12]. Leucine-containing peptides, in

particular, are studied for their roles in regulating cell growth and metabolism[3][16][17].

Proteolytic Cleavage Sites: The peptide bonds flanking the histidine residue are potential

sites for cleavage by chymotrypsin-like proteases, which can recognize large hydrophobic

residues (Leu) at the P1 position. However, the stability of short peptides can vary

significantly[18].

Stability Assessment: An in vitro stability assay can be performed by incubating H-Leu-His-
Leu-OH in human serum or plasma. Aliquots are taken at various time points, the reaction is

quenched, and the remaining amount of intact peptide is quantified by RP-HPLC. This

provides a half-life (t₁/₂) and a degradation profile, which are essential data for any drug

development professional.

Conclusion
The structural analysis of H-Leu-His-Leu-OH is a multi-step, self-validating process that relies

on the synergistic application of orthogonal analytical techniques. This guide outlines a robust

pathway beginning with fundamental property assessment, followed by definitive purity and

sequence confirmation using RP-HPLC and tandem mass spectrometry, and concluding with

conformational insights from NMR spectroscopy. By understanding the causality behind each

experimental choice and adhering to rigorous validation at each stage, researchers can

achieve an unambiguous and comprehensive structural characterization of this and other

important peptide molecules, paving the way for their successful application in science and

medicine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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